Cas no 2228755-72-2 (1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid)
1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid
- 2228755-72-2
- EN300-1729398
-
- Inchi: 1S/C12H16N2O2/c1-2-14-9-10(8-13-14)12(11(15)16)6-4-3-5-7-12/h2,8-9H,1,3-7H2,(H,15,16)
- InChI Key: QGNUADTYCBPRKR-UHFFFAOYSA-N
- SMILES: OC(C1(C2C=NN(C=C)C=2)CCCCC1)=O
Computed Properties
- Exact Mass: 220.121177757g/mol
- Monoisotopic Mass: 220.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 55.1Ų
1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1729398-0.05g |
1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid |
2228755-72-2 | 0.05g |
$1261.0 | 2023-09-20 | ||
| Enamine | EN300-1729398-0.1g |
1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid |
2228755-72-2 | 0.1g |
$1320.0 | 2023-09-20 | ||
| Enamine | EN300-1729398-0.25g |
1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid |
2228755-72-2 | 0.25g |
$1381.0 | 2023-09-20 | ||
| Enamine | EN300-1729398-0.5g |
1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid |
2228755-72-2 | 0.5g |
$1440.0 | 2023-09-20 | ||
| Enamine | EN300-1729398-1.0g |
1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid |
2228755-72-2 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1729398-2.5g |
1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid |
2228755-72-2 | 2.5g |
$2940.0 | 2023-09-20 | ||
| Enamine | EN300-1729398-5.0g |
1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid |
2228755-72-2 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1729398-10.0g |
1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid |
2228755-72-2 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1729398-1g |
1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid |
2228755-72-2 | 1g |
$1500.0 | 2023-09-20 | ||
| Enamine | EN300-1729398-5g |
1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid |
2228755-72-2 | 5g |
$4349.0 | 2023-09-20 |
1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid
Introduction to 1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid (CAS No. 2228755-72-2)
1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228755-72-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexane core substituted with a pyrazole moiety and an ethenyl group, has garnered attention due to its structural complexity and potential biological activity. The unique combination of heterocyclic and aliphatic components makes it a promising candidate for further exploration in drug discovery and development.
The pyrazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, the 4-position of the pyrazole ring often serves as a key site for functionalization, enhancing the molecule's binding affinity and selectivity. In 1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid, the presence of the ethenyl group at the 1-position of the pyrazole ring introduces additional conformational flexibility, which may influence its interactions with biological targets. This structural feature has been explored in recent studies as a means to modulate binding affinity and selectivity in drug-like molecules.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the cyclohexane moiety in this compound may serve as a hydrophobic anchor, facilitating interactions with lipid-rich regions of biological membranes or protein binding pockets. Additionally, the pyrazole ring itself can engage in hydrogen bonding and π-stacking interactions, further enhancing its potential as a pharmacophore. These insights have been corroborated by experimental studies, which have demonstrated the compound's ability to modulate certain biological pathways.
The synthesis of 1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid presents an interesting challenge due to the need to carefully control regioselectivity and stereoselectivity during functionalization. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have proven particularly useful in constructing the complex framework of this molecule. For instance, palladium-catalyzed reactions have been employed to introduce the ethenyl group at the desired position on the pyrazole ring. These advances in synthetic chemistry have made it feasible to produce this compound in sufficient quantities for further biological evaluation.
In terms of biological activity, preliminary studies have suggested that 1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid may exhibit properties relevant to therapeutic intervention. The compound has been shown to interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis or inflammatory bowel disease. Additionally, its ability to cross the blood-brain barrier has been noted in some models, suggesting potential applications in neuropharmacology. These findings are particularly exciting given the growing interest in developing small-molecule modulators of central nervous system (CNS) disorders.
The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. In vitro assays have been conducted to evaluate the cytotoxicity and pharmacological activity of 1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid, providing valuable insights into its potential therapeutic applications. These studies have revealed promising results, particularly regarding its ability to inhibit certain enzymatic activities without significant off-target effects. However, further research is needed to fully understand its mechanism of action and long-term safety profile.
The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid. Predictive models have been trained on large datasets of bioactive compounds to identify structural features that correlate with biological activity. These models have successfully predicted favorable properties of this compound, such as solubility and metabolic stability, which are critical for its development into a drug candidate. Such computational tools are indispensable in modern pharmaceutical research, enabling researchers to prioritize compounds for experimental validation.
The future prospects for 1-(1-ethenyl-1H-pyrazol-4-y lcyclohexane - 0 carbox y l ic ac id) are bright, with ongoing studies aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between synthetic chemists, biologists, and computational scientists are essential in realizing its full potential. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.
2228755-72-2 (1-(1-ethenyl-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)